Cas no 2229006-20-4 (3-(2-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(2-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 2229006-20-4
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 6390504
• PubChem ID: 165664575
• Update Time: 2025-06-26

3-(2-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol
• 2229006-20-4
• EN300-1904136

• Inchi： 1S/C12H17BrO/c1-9-4-5-10(11(13)6-9)7-12(2,3)8-14/h4-6,14H,7-8H2,1-3H3
• InChI Key： KHPWQAZBCQGBCJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CC(C)(C)CO

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol

3-(2-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol: A Comprehensive Overview

The compound 3-(2-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229006-20-4) is a highly specialized organic compound with significant applications in the fields of organic synthesis and pharmaceutical chemistry. This compound is characterized by its unique structure, which combines a bromophenyl group with a tertiary alcohol moiety, making it a versatile building block in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of 3-(2-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol as a key intermediate in the synthesis of bioactive molecules. Its structure allows for easy functionalization, enabling researchers to explore its potential in drug discovery and material science. The presence of the bromine atom on the aromatic ring facilitates nucleophilic substitution reactions, while the alcohol group provides opportunities for further oxidation or protection strategies.

One of the most notable applications of this compound is in the synthesis of complex heterocyclic structures. By leveraging its reactivity, chemists have successfully incorporated it into multi-component reactions, leading to the formation of diverse pharmacophores. For instance, studies have demonstrated its utility in the construction of quinoline derivatives, which are known for their antimalarial and anticancer properties.

In addition to its role in organic synthesis, 3-(2-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol has been extensively studied for its stereochemical properties. The bulky tert-butyl group adjacent to the hydroxyl group introduces steric hindrance, which can influence the outcome of reactions involving this compound. This makes it an ideal candidate for exploring asymmetric catalysis and enantioselective synthesis.

From an environmental perspective, researchers have also investigated the biodegradation pathways of this compound. Understanding its fate in natural systems is crucial for assessing its potential impact on ecosystems. Studies suggest that under aerobic conditions, this compound undergoes microbial degradation through oxidative mechanisms, ultimately leading to mineralization.

The synthesis of 3-(2-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol involves a series of well-established organic transformations. Starting from bromobenzene derivatives, chemists employ Friedel-Crafts alkylation or substitution reactions to introduce the necessary substituents. The final step typically involves hydrolysis or reduction to yield the alcohol functionality.

Looking ahead, the demand for 3-(2-bromo-4-methylphenyl)-2,2-dimethylpropan-1-ol is expected to grow as researchers continue to uncover its potential in advanced materials and therapeutic agents. Its unique combination of reactivity and structural versatility positions it as a valuable asset in modern chemical research.